![molecular formula C13H14N4O4S B2429618 N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide CAS No. 1421489-19-1](/img/structure/B2429618.png)
N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide
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Description
N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide is a useful research compound. Its molecular formula is C13H14N4O4S and its molecular weight is 322.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Compounds related to N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide have been synthesized and evaluated for different biological activities. For example, derivatives incorporating pyrimidine rings have been reported for their antimicrobial activities. Such compounds, synthesized through various chemical reactions, demonstrated moderate activity against certain microorganisms, indicating their potential as antimicrobial agents (Farag et al., 2009). Similarly, novel compounds with pyrimidine and 1,3,4-thiadiazole rings have been designed and showed selective herbicidal activity against specific plants, highlighting their utility in agricultural research (Liu & Shi, 2014).
Herbicidal and Anticancer Potentials
The synthesis of compounds like N-(5,7-dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide and its effectiveness as a herbicide was reported, showcasing the chemical's potential in developing new herbicidal agents (Liu et al., 2008). Furthermore, certain derivatives have been explored for their anticancer activities, presenting a foundation for the development of new anticancer therapies. The synthesis of novel pyrazolopyrimidines derivatives, evaluated for their anticancer and anti-5-lipoxygenase activities, opens avenues for research in cancer treatment (Rahmouni et al., 2016).
Anticancer and Antimicrobial Synthesis
Compounds synthesized from similar chemical frameworks have been evaluated for their potential as anticancer agents. For instance, the creation of 3-heteroarylindoles aimed at anticancer applications shows the versatility and potential utility of these compounds in medicinal chemistry (Abdelhamid et al., 2016). The synthesis and biological evaluation of new compounds for antimicrobial, anti-inflammatory, and psychotropic activities further underscore the broad spectrum of research applications for these chemicals, demonstrating their multifaceted utility in drug discovery and pharmaceutical research (Zablotskaya et al., 2013).
properties
IUPAC Name |
N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)-3-(2,4-dioxopyrimidin-1-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O4S/c18-10(1-4-17-5-2-11(19)16-13(17)20)15-12-14-8-3-6-21-7-9(8)22-12/h2,5H,1,3-4,6-7H2,(H,14,15,18)(H,16,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOCWOUSYFRHVAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1N=C(S2)NC(=O)CCN3C=CC(=O)NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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